Cas no 627545-07-7 (Gerfelin)

• Product Name: Gerfelin
• CAS No: 627545-07-7
• MF: C₁₅H₁₄O₆
• MW: 290.268064975739
• CID: 2850942
• PubChem ID: 10149453
• Update Time: 2025-04-21

Gerfelin Chemical and Physical Properties

Names and Identifiers

• Gerfelin
• QN 22074-5A
• BDBM50526947
• Q27133267
• 627545-07-7
• DTXSID10211827
• CHEMBL4584432
• CHEBI:64410
• DTXCID40134318
• 4-(2,3-Dihydroxy-5-methylphenoxy)-2-hydroxy-6-methylbenzoate
• 4-carboxy-5,5'-dihydroxy-3,3'-dimethyl-diphenylether

• Inchi： 1S/C15H14O6/c1-7-3-11(17)14(18)12(4-7)21-9-5-8(2)13(15(19)20)10(16)6-9/h3-6,16-18H,1-2H3,(H,19,20)
• InChI Key： BGSIXQHNQUBHAX-UHFFFAOYSA-N
• SMILES： O(C1=C(C(=CC(C)=C1)O)O)C1C=C(C(C(=O)O)=C(C)C=1)O

Computed Properties

• Exact Mass: 290.07903816g/mol
• Monoisotopic Mass: 290.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers